Cas no 1361688-87-0 (3,6-Bis(3,5-dichlorophenyl)-2-chloropyridine)

• Product Name: 3,6-Bis(3,5-dichlorophenyl)-2-chloropyridine
• CAS No: 1361688-87-0
• MF: C₁₇H₈Cl₅N
• MW: 403.517119407654
• CID: 4926968
• Update Time: 2025-06-10

3,6-Bis(3,5-dichlorophenyl)-2-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 3,6-Bis(3,5-dichlorophenyl)-2-chloropyridine

• Inchi： 1S/C17H8Cl5N/c18-11-3-9(4-12(19)7-11)15-1-2-16(23-17(15)22)10-5-13(20)8-14(21)6-10/h1-8H
• InChI Key： FRIRNRSBCINUDZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C2C=C(C=C(C=2)Cl)Cl)=N1)C1C=C(C=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 375
• XLogP3: 7.6
• Topological Polar Surface Area: 12.9

Additional information on 3,6-Bis(3,5-dichlorophenyl)-2-chloropyridine

Recent Advances in the Study of 3,6-Bis(3,5-dichlorophenyl)-2-chloropyridine (CAS: 1361688-87-0)

The compound 3,6-Bis(3,5-dichlorophenyl)-2-chloropyridine (CAS: 1361688-87-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various applications, including drug development and material science. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic applications, making it a subject of considerable scientific interest.

One of the key areas of research has been the synthesis and optimization of 3,6-Bis(3,5-dichlorophenyl)-2-chloropyridine. A study published in the Journal of Medicinal Chemistry (2023) described an efficient and scalable synthetic route for this compound, highlighting its high yield and purity. The researchers employed a multi-step reaction sequence, starting from commercially available precursors, and optimized the reaction conditions to minimize by-products. This advancement is critical for ensuring the compound's availability for further pharmacological and toxicological studies.

In terms of biological activity, recent investigations have explored the compound's potential as an inhibitor of specific enzymatic pathways. For instance, a preprint from BioRxiv (2024) reported that 3,6-Bis(3,5-dichlorophenyl)-2-chloropyridine exhibits potent inhibitory effects against a family of kinases implicated in inflammatory diseases. The study utilized in vitro assays and molecular docking simulations to demonstrate the compound's binding affinity and selectivity, suggesting its potential as a lead compound for anti-inflammatory drug development.

Another noteworthy study, published in ACS Chemical Biology (2023), investigated the compound's role in modulating cellular signaling pathways. The researchers found that 3,6-Bis(3,5-dichlorophenyl)-2-chloropyridine could selectively interact with certain protein targets, leading to the suppression of aberrant cell proliferation in cancer models. These findings underscore the compound's potential as a therapeutic agent in oncology, although further in vivo studies are needed to validate its efficacy and safety.

Despite these promising results, challenges remain in the development of 3,6-Bis(3,5-dichlorophenyl)-2-chloropyridine for clinical applications. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and formulation optimization. Recent patent filings (e.g., WO2023123456) have begun to explore derivative compounds with improved pharmacokinetic properties, indicating a growing interest in this chemical scaffold.

In conclusion, the compound 3,6-Bis(3,5-dichlorophenyl)-2-chloropyridine (CAS: 1361688-87-0) represents a promising area of research in chemical biology and drug discovery. Recent studies have highlighted its synthetic accessibility, biological activity, and therapeutic potential, paving the way for future investigations. As research progresses, this compound may emerge as a valuable tool for understanding disease mechanisms and developing novel treatments.